1-Bromo-3-fluoro-2-isopropoxy-5-nitro-benzene

Specification

• Molecular Formula: C9H9BrFNO3
• Molecular Weight: 278.07 g/mol
• IUPAC Name: 1-bromo-3-fluoro-5-nitro-2-propan-2-yloxybenzene
• Standard InChI: InChI=1S/C9H9BrFNO3/c1-5(2)15-9-7(10)3-6(12(13)14)4-8(9)11/h3-5H,1-2H3
• Standard InChI Key: GUFPBKJGTUKGOD-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C=C(C=C1Br)[N+](=O)[O-])F
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1Br)[N+](=O)[O-])F

Introduction

1-Bromo-3-fluoro-2-isopropoxy-5-nitro-benzene is a complex organic compound characterized by its unique combination of functional groups, including a bromine atom, a fluorine atom, an isopropoxy group, and a nitro group attached to a benzene ring. This compound is of interest in various fields of chemistry due to its potential applications in organic synthesis and materials science.

Synthesis and Preparation

The synthesis of 1-Bromo-3-fluoro-2-isopropoxy-5-nitro-benzene typically involves multi-step organic reactions. These may include halogenation, nitration, and etherification reactions. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

Applications

1-Bromo-3-fluoro-2-isopropoxy-5-nitro-benzene can be used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique functional groups make it a versatile building block for creating complex molecules with specific properties.

Field of Application	Description
Pharmaceuticals	Intermediate in drug synthesis, contributing to the development of new therapeutic agents.
Agrochemicals	Used in the production of crop protection agents, enhancing agricultural productivity.
Materials Science	Employed in the formulation of advanced materials with tailored chemical properties.

Safety and Handling

Handling 1-Bromo-3-fluoro-2-isopropoxy-5-nitro-benzene requires caution due to its potential reactivity and toxicity. It is advisable to consult safety data sheets (SDS) from suppliers for detailed information on safe handling practices.